Cas no 1909348-56-6 ((2,4-difluoro-5-nitrophenyl)methanamine hydrobromide)

• Product Name: (2,4-difluoro-5-nitrophenyl)methanamine hydrobromide
• CAS No: 1909348-56-6
• MF: C₇H₇BrF₂N₂O₂
• MW: 269.043487787247
• MDL: MFCD29906917
• CID: 4629543
• PubChem ID: 122163328
• Update Time: 2025-06-09

(2,4-difluoro-5-nitrophenyl)methanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• (2,4-difluoro-5-nitrophenyl)methanamine hydrobromide

• MDL： MFCD29906917
• Inchi： 1S/C7H6F2N2O2.BrH/c8-5-2-6(9)7(11(12)13)1-4(5)3-10;/h1-2H,3,10H2;1H
• InChI Key： CKIUFYYLQUCOGC-UHFFFAOYSA-N
• SMILES： N(C1C=C(CN)C(F)=CC=1F)(=O)=O.Br

Additional information on (2,4-difluoro-5-nitrophenyl)methanamine hydrobromide

Research Brief on (2,4-difluoro-5-nitrophenyl)methanamine Hydrobromide (CAS: 1909348-56-6): Recent Advances and Applications

The compound (2,4-difluoro-5-nitrophenyl)methanamine hydrobromide (CAS: 1909348-56-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small-molecule intermediate is pivotal in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its role as a key building block in the construction of pharmacologically active compounds, owing to its unique chemical properties and reactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the utility of (2,4-difluoro-5-nitrophenyl)methanamine hydrobromide in the synthesis of selective EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that the nitro and fluorine substituents on the phenyl ring enhance the compound's ability to interact with the ATP-binding pocket of EGFR, thereby improving inhibitory potency. The hydrobromide salt form was found to enhance solubility, facilitating its use in aqueous reaction conditions.

Another significant application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it served as a precursor for the development of fluorescent probes targeting reactive oxygen species (ROS) in cellular environments. The nitro group was strategically reduced to an amine, enabling conjugation with fluorophores, while the fluorine atoms contributed to the probe's stability and membrane permeability. This innovation opens new avenues for real-time monitoring of oxidative stress in disease models.

From a synthetic chemistry perspective, (2,4-difluoro-5-nitrophenyl)methanamine hydrobromide has been employed in palladium-catalyzed cross-coupling reactions, as detailed in a 2024 ACS Catalysis publication. The study emphasized the compound's compatibility with Suzuki-Miyaura and Buchwald-Hartwig reactions, enabling efficient access to diverse biaryl and aryl amine derivatives. These derivatives are crucial scaffolds in drug discovery, particularly for oncology and CNS disorders.

Ongoing research is also investigating the safety profile and metabolic fate of this compound. Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that the hydrobromide salt exhibits favorable pharmacokinetic properties, with good oral bioavailability in rodent models. However, further toxicological assessments are warranted to fully characterize its potential for clinical translation.

In conclusion, (2,4-difluoro-5-nitrophenyl)methanamine hydrobromide (CAS: 1909348-56-6) represents a versatile and valuable intermediate in modern drug discovery. Its applications span from kinase inhibitor development to molecular probe design, underscoring its importance in advancing chemical biology and medicinal chemistry research. Future studies are expected to explore its utility in additional therapeutic areas and optimize its synthetic accessibility for large-scale production.